Cas no 1167056-70-3 (5-Amino-4-cyano 1H-Indazole)

• Product Name: 5-Amino-4-cyano 1H-Indazole
• CAS No: 1167056-70-3
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 2614962
• PubChem ID: 53399645
• Update Time: 2025-06-22

5-Amino-4-cyano 1H-Indazole Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-indazole-4-carbonitrile
• MB11829
• 1167056-70-3
• 1H-Indazole-4-carbonitrile, 5-amino-
• 5-Amino-4-cyano 1H-Indazole

• Inchi： 1S/C8H6N4/c9-3-5-6-4-11-12-8(6)2-1-7(5)10/h1-2,4H,10H2,(H,11,12)
• InChI Key： PHWKPUJXIFKWBL-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=C(C#N)C=2C=N1)N

Computed Properties

• Exact Mass: 158.059246208Da
• Monoisotopic Mass: 158.059246208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.5Ų

Additional information on 5-Amino-4-cyano 1H-Indazole

Introduction to 5-Amino-4-cyano 1H-Indazole (CAS No. 1167056-70-3)

5-Amino-4-cyano 1H-Indazole, identified by its Chemical Abstracts Service (CAS) number 1167056-70-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both amino and cyano functional groups in its structure imparts unique reactivity and potential therapeutic applications, making it a subject of extensive research in drug discovery and development.

The structural framework of 5-Amino-4-cyano 1H-Indazole consists of a benzene ring fused with a pyrazole ring, with an amino group (-NH₂) at the 5-position and a cyano group (-CN) at the 4-position. This arrangement creates a molecule with multiple sites for chemical modification, enabling the synthesis of various derivatives with tailored biological properties. The indazole scaffold is particularly noteworthy due to its role as a core structure in numerous bioactive natural products and synthetic drugs, including those under investigation for oncology, inflammation, and infectious diseases.

In recent years, 5-Amino-4-cyano 1H-Indazole has been studied for its potential as a precursor in the synthesis of novel pharmacophores. Researchers have explored its utility in generating compounds with inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are pivotal in disease pathogenesis. The cyano group, in particular, serves as a versatile handle for further functionalization through nucleophilic addition or condensation reactions, facilitating the development of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of 5-Amino-4-cyano 1H-Indazole is its role in the discovery of potential antiviral agents. The indazole core has been identified as a key motif in several compounds that exhibit inhibitory activity against viral proteases and polymerases. For instance, studies have demonstrated that derivatives of indazole can interfere with the replication cycle of certain RNA viruses by targeting critical viral enzymes. The amino group at the 5-position provides a site for covalent bonding with other pharmacophoric elements, enhancing binding affinity and selectivity against viral targets.

The cyano group at the 4-position also contributes to the pharmacological profile of 5-Amino-4-cyano 1H-Indazole by influencing solubility and metabolic stability. This feature is particularly important in drug design, as it allows for fine-tuning of physicochemical properties to optimize absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Computational modeling studies have been employed to predict how modifications at these functional groups can enhance binding interactions with biological macromolecules, providing insights into structure-activity relationships (SAR).

Recent advancements in synthetic methodologies have enabled more efficient access to 5-Amino-4-cyano 1H-Indazole and its derivatives. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly useful in constructing complex indazole scaffolds with high regioselectivity. These techniques allow chemists to introduce diverse substituents at specific positions on the indazole ring without compromising overall molecular integrity.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries based on 5-Amino-4-cyano 1H-Indazole for hit identification programs. By leveraging combinatorial chemistry and parallel synthesis strategies, researchers can rapidly generate large collections of analogs for screening against disease-relevant targets. Such efforts have already yielded promising candidates that are being advanced into preclinical studies for conditions ranging from cancer to neurodegenerative disorders.

In addition to its applications in drug discovery, 5-Amino-4-cyano 1H-Indazole has found utility in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems or as a component in functional materials such as luminescent probes. The unique electronic properties imparted by the amino and cyano groups make this compound an attractive candidate for designing materials with tailored optical or electronic characteristics.

The future direction of research on 5-Amino-4-cyano 1H-Indazole is likely to focus on expanding its therapeutic applications through innovative synthetic approaches and interdisciplinary collaborations. Integration of machine learning algorithms into virtual screening processes could accelerate the identification of novel derivatives with enhanced potency and reduced side effects. Furthermore, exploring its potential in combination therapies may open new avenues for treating multidrug-resistant pathogens or chronic diseases where polypharmacology plays a crucial role.

In conclusion,5-Amino-4-cyano 1H-Indazole (CAS No. 1167056-70-3) represents a structurally intriguing compound with broad utility across multiple scientific domains. Its unique combination of functional groups makes it an invaluable building block for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological activities and synthetic possibilities,5-Amino-4-cyano 1H-Indazole is poised to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.